Cas no 868981-25-3 (N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide)

• Product Name: N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide
• CAS No: 868981-25-3
• MF: C₂₀H₃₀N₄O₇S
• MW: 470.539803981781
• CID: 6589663
• PubChem ID: 16807544
• Update Time: 2025-07-17

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide
• N'-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-(3-morpholin-4-ylpropyl)oxamide
• SMR000806443
• F1843-0039
• N1-((3-((4-methoxyphenyl)sulfonyl)oxazolidin-2-yl)methyl)-N2-(3-morpholinopropyl)oxalamide
• HMS2965G18
• N-{[3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-yl]methyl}-N'-[3-(morpholin-4-yl)propyl]ethanediamide
• CHEMBL1463778
• VU0489588-1
• AKOS024613909
• MLS001236357
• 868981-25-3

• Inchi： 1S/C20H30N4O7S/c1-29-16-3-5-17(6-4-16)32(27,28)24-11-14-31-18(24)15-22-20(26)19(25)21-7-2-8-23-9-12-30-13-10-23/h3-6,18H,2,7-15H2,1H3,(H,21,25)(H,22,26)
• InChI Key： LSSHIRLMPNNSKX-UHFFFAOYSA-N
• SMILES： C(NCCCN1CCOCC1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCO1)=O

Computed Properties

• Exact Mass: 470.18352048g/mol
• Monoisotopic Mass: 470.18352048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 135Ų

Additional information on N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 868981-25-3): A Comprehensive Overview

N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide (CAS No. 868981-25-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the class of compounds known as amides and sulfonamides. Its unique structural features and potential biological activities make it a subject of ongoing investigation for various therapeutic applications.

The molecular structure of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide is characterized by the presence of a central amide bond linking two distinct functional groups: a 4-methoxybenzenesulfonyl moiety and a morpholinylpropyl group. The 4-methoxybenzenesulfonyl group is known for its ability to modulate enzyme activity and interact with biological targets, while the morpholinylpropyl group provides additional flexibility and potential for binding to specific receptors or proteins.

In recent years, the compound has been studied for its potential as a therapeutic agent in various disease models. One of the key areas of interest is its role in modulating enzyme activity, particularly in the context of kinases and other signaling pathways. Research has shown that N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide can selectively inhibit certain kinases, which are crucial enzymes involved in cell signaling and regulation. This selective inhibition has the potential to be harnessed for the development of targeted therapies for conditions such as cancer and inflammatory diseases.

Beyond its enzymatic modulation properties, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that it may have therapeutic potential in treating inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its intended biological targets and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound has been well-tolerated by participants at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic applications, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide has also been explored for its use in chemical biology research. Its ability to selectively modulate specific biological pathways makes it a valuable tool for studying cellular processes and identifying new therapeutic targets. Researchers are using this compound to gain insights into the mechanisms underlying various diseases and to develop novel strategies for intervention.

The synthesis of N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-yl)propylethanediamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The synthetic route typically begins with the formation of the central amide bond through a coupling reaction between an appropriate amine and carboxylic acid derivative. Subsequent functional group manipulations are then performed to introduce the desired substituents on the molecule.

In conclusion, N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N'-3-(morpholin-4-y l)propylethanediamide (CAS No. 868981-25-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.